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Compound of Interest

Compound Name: N-Hydroxytyrosine

Cat. No.: B15196225 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N-Hydroxytyrosine (CAS 64448-49-3) is

not readily available. The following guidance is a conservative approach based on the safety

profiles of the closely related compound L-Tyrosine, other tyrosine derivatives, and established

best practices for handling chemical powders in a laboratory setting. It is imperative to handle

this compound with care, assuming it may possess hazards not yet fully characterized.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with N-Hydroxytyrosine. Adherence to these

protocols is crucial for ensuring personal safety and maintaining a secure laboratory

environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling N-Hydroxytyrosine, a comprehensive PPE strategy is mandatory to prevent

skin and eye contact, inhalation, and ingestion. The following table summarizes the

recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles with

side shields are the minimum

requirement. A face shield

should be worn in addition to

goggles when there is a risk of

splashing or dust generation.

Protects against airborne

particles and accidental

splashes.

Hand Protection

Nitrile gloves are

recommended. Inspect gloves

for any signs of damage before

use and dispose of them

properly after handling the

compound.

Prevents direct skin contact

with the chemical.

Body Protection

A standard laboratory coat is

required. For procedures with

a higher risk of contamination,

consider a disposable gown.

Protects clothing and skin from

spills and contamination.

Respiratory Protection

For operations that may

generate dust, such as

weighing or transferring

powder, a NIOSH-approved

N95 or higher-rated respirator

is recommended. All

respiratory protection should

be used in accordance with a

comprehensive respiratory

protection program.

Minimizes the risk of inhaling

fine particles of the compound.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling N-Hydroxytyrosine will minimize exposure risks. Follow

these procedural steps diligently.
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1. Preparation and Engineering Controls:

Designated Area: Conduct all work with N-Hydroxytyrosine in a designated area of the

laboratory, such as a chemical fume hood, to contain any airborne particles.

Ventilation: Ensure adequate ventilation in the work area. A certified chemical fume hood is

the preferred engineering control.

Emergency Equipment: Before starting, confirm the location and functionality of emergency

equipment, including a safety shower, eyewash station, and fire extinguisher.

2. Handling the Compound:

Avoid Dust Formation: Handle N-Hydroxytyrosine carefully to avoid generating dust. Use

techniques such as gentle scooping and pouring.

Weighing: If possible, weigh the compound in an enclosure or a balance with a draft shield.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before leaving the laboratory, and before eating, drinking, or smoking.[1] Do not

eat, drink, or apply cosmetics in the laboratory.[2][3]

3. Spill and Emergency Response:

Minor Spills: For small spills of solid N-Hydroxytyrosine, carefully sweep up the material,

avoiding dust generation, and place it in a sealed container for disposal. Clean the spill area

with a damp cloth.

Major Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.

Skin Contact: If skin contact occurs, immediately wash the affected area with copious

amounts of water for at least 15 minutes and remove contaminated clothing.

Eye Contact: If the compound comes into contact with the eyes, flush immediately with a

gentle stream of water for at least 15 minutes, holding the eyelids open. Seek medical

attention.
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Disposal Plan: Responsible Waste Management
Proper disposal of N-Hydroxytyrosine and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all N-Hydroxytyrosine waste, including unused product and

contaminated materials (e.g., gloves, weigh boats, paper towels), in a clearly labeled,

sealed, and compatible waste container.

Disposal Route: Dispose of chemical waste through your institution's hazardous waste

management program. Do not dispose of N-Hydroxytyrosine down the drain or in the

regular trash.

Regulatory Compliance: Adhere to all local, regional, and national regulations for chemical

waste disposal.

Safe Handling Workflow
The following diagram illustrates the key steps in the safe handling of N-Hydroxytyrosine.
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Caption: Workflow for the safe handling of N-Hydroxytyrosine.

By implementing these comprehensive safety and logistical procedures, researchers can

confidently and safely work with N-Hydroxytyrosine, fostering a culture of safety and

responsibility in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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